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Compound of Interest

Compound Name: N-Boc-2-(1-Iminoethyl)hydrazine

Cat. No.: B8064478 Get Quote

For Immediate Release

Shanghai, China – November 3, 2025 – N-Boc-2-(1-iminoethyl)hydrazine, a protected

hydrazine derivative with potential applications in organic synthesis, remains a compound of

limited publicly available technical data. Despite its identification in chemical databases, a

comprehensive profile of its chemical properties, detailed synthetic protocols, and biological

activities is not readily accessible in scientific literature or commercial supplier information. This

report summarizes the currently available information and highlights the significant knowledge

gaps for researchers, scientists, and drug development professionals interested in this

molecule.

Chemical Identity and Structure
N-Boc-2-(1-iminoethyl)hydrazine, also known by its systematic name tert-butyl 2-(1-

iminoethyl)hydrazine-1-carboxylate, is a small molecule featuring a hydrazine moiety protected

with a tert-butoxycarbonyl (Boc) group and substituted with an iminoethyl group.

Table 1: Chemical Identifiers for N-Boc-2-(1-Iminoethyl)hydrazine
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Identifier Value

CAS Number 851535-08-5

Molecular Formula C₇H₁₅N₃O₂

Molecular Weight 173.21 g/mol

Canonical SMILES CC(=N)NNC(=O)OC(C)(C)C

InChI Key MROPCTMTKIHNFN-UHFFFAOYSA-N

The structure of N-Boc-2-(1-iminoethyl)hydrazine suggests its potential as a versatile building

block in the synthesis of more complex molecules, particularly heterocyclic compounds, due to

the presence of multiple reactive nitrogen centers and the readily cleavable Boc protecting

group.

Physicochemical Properties
Detailed experimental data regarding the physicochemical properties of N-Boc-2-(1-
iminoethyl)hydrazine are not available in the public domain. Information such as pKa, logP,

melting point, boiling point, and solubility has not been reported in scientific literature or

standard chemical databases. Commercial suppliers of this compound, such as BenchChem,

typically state a purity of ≥95% but do not provide specific physical constants. The lack of this

fundamental data hinders the development of robust experimental protocols and computational

models involving this compound.

Synthesis and Experimental Protocols
A definitive, detailed experimental protocol for the synthesis and purification of N-Boc-2-(1-
iminoethyl)hydrazine is not described in published scientific articles or patents. However, a

plausible synthetic route can be conceptualized based on general principles of organic

chemistry.

A potential synthesis could involve the reaction of tert-butyl carbazate with an appropriate

iminoethylating agent. The specific reagents and reaction conditions would require

experimental optimization.
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Conceptual Synthetic Workflow:
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N-Boc-2-(1-Iminoethyl)hydrazine
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Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of N-Boc-2-(1-iminoethyl)hydrazine.

Without published experimental data, any attempt to synthesize this compound would

necessitate a thorough investigation into reaction conditions, solvent selection, temperature,

and purification methods.

Spectroscopic Data
No published spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for N-Boc-2-(1-
iminoethyl)hydrazine could be located. Such data is critical for the unambiguous identification

and characterization of the compound and for quality control in any synthetic procedure.

Biological Activity and Signaling Pathways
There is currently no information available in the scientific literature regarding the biological

activity of N-Boc-2-(1-iminoethyl)hydrazine. Consequently, no signaling pathways involving

this compound have been described. Its structural similarity to other hydrazine derivatives

suggests a wide range of potential biological activities could be explored, but this remains

speculative without experimental evidence.

Conclusion and Future Outlook
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N-Boc-2-(1-iminoethyl)hydrazine represents a chemical entity with potential utility in synthetic

chemistry, yet it remains largely uncharacterized in the public domain. The significant gaps in

the knowledge of its physicochemical properties, synthetic protocols, and biological activities

present a challenge for its practical application. For researchers and drug development

professionals, this compound offers an opportunity for fundamental research to fully elucidate

its chemical and biological profile. Any future work on this molecule should prioritize the

detailed characterization of its properties and the publication of these findings to benefit the

broader scientific community. Until such data becomes available, the use of N-Boc-2-(1-
iminoethyl)hydrazine in research and development will be limited by the current lack of

foundational scientific information.

To cite this document: BenchChem. [N-Boc-2-(1-Iminoethyl)hydrazine: An Obscure Building
Block in Synthetic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8064478#n-boc-2-1-iminoethyl-hydrazine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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